Cas no 5732-99-0 (Cyclopenta[c]pyran-1(3H)-one, hexahydro-)

• Product Name: Cyclopenta[c]pyran-1(3H)-one, hexahydro-
• CAS No: 5732-99-0
• MF: C₈H₁₂O₂
• MW: 140.179682731628
• CID: 345755
• PubChem ID: 15358240
• Update Time: 2025-04-19

Cyclopenta[c]pyran-1(3H)-one, hexahydro- Chemical and Physical Properties

Names and Identifiers

• Cyclopenta[c]pyran-1(3H)-one, hexahydro-
• 4,4a,5,6,7,7a-hexahydro-3H-cyclopenta[c]pyran-1-one
• 5732-99-0
• Hexahydrocyclopenta[c]pyran-1(3H)-one
• SCHEMBL10442623
• DTXSID80571960

• Inchi： 1S/C8H12O2/c9-8-7-3-1-2-6(7)4-5-10-8/h6-7H,1-5H2
• InChI Key： YWBOZHZDOVJRRN-UHFFFAOYSA-N
• SMILES： O1CCC2CCCC2C1=O

Computed Properties

• Exact Mass: 140.08376
• Monoisotopic Mass: 140.083729621g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 153
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• PSA: 26.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Lactones Delta valerolactones